Cas no 1093759-04-6 (1-​Pyrrolidineethanethi​oic acid, α-​methyl-​2,​5-​dioxo-​, anhydrosulfide with ethanethioic acid)

• Product Name: 1-​Pyrrolidineethanethi​oic acid, α-​methyl-​2,​5-​dioxo-​, anhydrosulfide with ethanethioic acid
• CAS No: 1093759-04-6
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 5070721
• PubChem ID: 22363149
• Update Time: 2025-07-09

1-​Pyrrolidineethanethi​oic acid, α-​methyl-​2,​5-​dioxo-​, anhydrosulfide with ethanethioic acid Chemical and Physical Properties

Names and Identifiers

• S-acetyl 2-(2,5-dioxopyrrolidin-1-yl)propanethioate
• 1093759-04-6
• BS-49235
• 1-[1-(acetylsulfanyl)-1-oxopropan-2-yl]pyrrolidine-2,5-dione
• F74065
• Acetic 2-(2,5-dioxopyrrolidin-1-yl)propanoic thioanhydride
• SCHEMBL43849
• 1-​Pyrrolidineethanethi​oic acid, α-​methyl-​2,​5-​dioxo-​, anhydrosulfide with ethanethioic acid

• Inchi： 1S/C9H11NO4S/c1-5(9(14)15-6(2)11)10-7(12)3-4-8(10)13/h5H,3-4H2,1-2H3
• InChI Key： VULHEOWBAJAIOC-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C(C(C)N1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 96.8Ų

Additional information on 1-​Pyrrolidineethanethi​oic acid, α-​methyl-​2,​5-​dioxo-​, anhydrosulfide with ethanethioic acid

Comprehensive Analysis of 1-Pyrrolidineethanethioic acid, α-methyl-2,5-dioxo-, anhydrosulfide with ethanethioic acid (CAS No. 1093759-04-6)

The compound 1-Pyrrolidineethanethioic acid, α-methyl-2,5-dioxo-, anhydrosulfide with ethanethioic acid (CAS No. 1093759-04-6) is a specialized chemical entity with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a pyrrolidine ring and thioic acid functionalities, makes it a valuable intermediate for developing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in creating novel derivatives with enhanced properties.

In recent years, the demand for sulfur-containing compounds like 1-Pyrrolidineethanethioic acid has surged, driven by their role in drug discovery and material science. The compound's anhydrosulfide linkage and α-methyl group contribute to its stability and reactivity, making it suitable for cross-coupling reactions and catalytic processes. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized.

One of the most searched questions regarding this compound is: "What are the synthetic applications of 1-Pyrrolidineethanethioic acid derivatives?" Studies highlight its utility in constructing heterocyclic frameworks, which are pivotal in designing pharmaceuticals and agrochemicals. For instance, its 2,5-dioxo moiety can serve as a precursor for bioactive scaffolds, addressing challenges in drug bioavailability and target selectivity.

Another hot topic is the compound's role in peptide modification. The thioic acid group enables selective conjugation with amino acids, facilitating the development of peptide-based therapeutics. This aligns with the growing interest in precision medicine and bioconjugation techniques, where researchers seek innovative tools to enhance drug delivery systems.

From an industrial perspective, CAS No. 1093759-04-6 is gaining traction due to its compatibility with flow chemistry and continuous manufacturing processes. These methods reduce production costs and improve scalability, meeting the demands of high-throughput screening in drug development. Additionally, its stability under ambient conditions makes it a practical choice for laboratory-scale and pilot-scale applications.

Environmental and safety considerations are also critical. The compound's low toxicity profile and biodegradability make it a preferable option compared to traditional sulfur-based reagents. This resonates with the EPA and REACH regulations, which advocate for safer alternatives in chemical manufacturing.

In summary, 1-Pyrrolidineethanethioic acid, α-methyl-2,5-dioxo-, anhydrosulfide with ethanethioic acid represents a versatile and forward-looking compound in modern chemistry. Its applications span drug discovery, material science, and industrial synthesis, reflecting the interdisciplinary nature of contemporary research. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing challenges across multiple domains.